Methyl 2-(2-pyridylamino)isonicotinate

• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: methyl 2-(pyridin-2-ylamino)pyridine-4-carboxylate
• InChI: InChI=1S/C12H11N3O2/c1-17-12(16)9-5-7-14-11(8-9)15-10-4-2-3-6-13-10/h2-8H,1H3,(H,13,14,15)
• InChI Key: RZOADOADKIHZFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC=C1)NC2=CC=CC=N2

Description

Methyl 2-(2-pyridylamino)isonicotinate is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl 2-chloroisonicotinate (1.00 g, 5.83 mmol), 2-aminopyridine (658 mg, 6.99 mmol), tris(dibenzylideneacetone)dipalladium(0) (107 mg, 0.17 mmol), dicyclohexyl(2′,4′,6′-triisopropylbiphenyl-2-yl)phosphine (139 mg, 0.29 mmol) and tripotassium phosphate (3.09 g, 14.6 mmol) in toluene (30 mL) was heated under reflux under an argon atmosphere overnight. After cooling, the reaction mixture was diluted with ethyl acetate, washed with saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by basic silica gel column chromatography (hexane/ethyl acetate=9/1-2/3) and recrystallized from hexane/ethyl acetate to give the title compound (866 mg, yield 65%) as colorless crystals.